molecular formula C23H21NO4 B1170554 1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidy CAS No. 188132-20-9

1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidy

Cat. No. B1170554
CAS RN: 188132-20-9
InChI Key:
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Description

1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidy, also known as 1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidy, is a useful research compound. Its molecular formula is C23H21NO4. The purity is usually 95%.
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properties

CAS RN

188132-20-9

Product Name

1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidy

Molecular Formula

C23H21NO4

Molecular Weight

0

synonyms

1,2-Ethanediamine, N-(2-aminoethyl)-N-2-(2-aminoethyl)aminoethyl-, reaction products with Bu glycidyl ether and glycidyl Ph ether

Origin of Product

United States

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